Cas no 1807202-92-1 (Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate)
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate
-
- Inchi: 1S/C11H10ClNO3/c1-2-16-11(15)4-7-3-8(6-13)9(12)5-10(7)14/h3,5,14H,2,4H2,1H3
- InChI Key: FTOXXHOHKWJUJD-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C#N)CC(=O)OCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 2.1
- Topological Polar Surface Area: 70.3
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015020815-250mg |
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate |
1807202-92-1 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015020815-500mg |
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate |
1807202-92-1 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015020815-1g |
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate |
1807202-92-1 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate (CAS No. 1807202-92-1): A Comprehensive Overview
Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate (CAS No. 1807202-92-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 4-chloro, 5-cyano, and 2-hydroxy substituents on the phenyl ring, exhibits a range of biological activities that make it a valuable candidate for various applications.
The chemical structure of Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate is defined by its ester functional group, which imparts specific reactivity and solubility properties. The presence of the chloro and cyano groups enhances its electronic and steric properties, making it an attractive molecule for synthetic transformations and biological studies.
Recent research has focused on the potential therapeutic applications of Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
In addition to its anti-inflammatory properties, Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute in 2023 revealed that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity observed in these studies highlights the compound's potential as a lead molecule for the development of novel anticancer therapies.
The synthesis of Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate has been optimized to improve yield and purity, making it more accessible for large-scale production. A notable synthetic route involves the reaction of 4-chloro-5-cyano-2-hydroxybenzoic acid with ethanol in the presence of a catalyst, followed by esterification to form the final product. This method has been reported to achieve high yields and purity levels, facilitating further research and development efforts.
The pharmacokinetic properties of Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.
In conclusion, Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate (CAS No. 1807202-92-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in medicinal chemistry and pharmaceutical development. As new findings emerge, this compound is likely to play an increasingly important role in the discovery and development of novel drugs targeting inflammatory diseases, cancer, and other conditions.
1807202-92-1 (Ethyl 4-chloro-5-cyano-2-hydroxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)